5-[(3-fluorophenoxy)methyl]-3-{[3-(1H-pyrazol-1-yl)azetidin-1-yl]carbonyl}-1H-pyrazole

• IUPAC Name: [5-[(3-fluorophenoxy)methyl]-1H-pyrazol-3-yl]-(3-pyrazol-1-ylazetidin-1-yl)methanone
• InChI: InChI=1S/C17H16FN5O2/c18-12-3-1-4-15(7-12)25-11-13-8-16(21-20-13)17(24)22-9-14(10-22)23-6-2-5-19-23/h1-8,14H,9-11H2,(H,20,21)
• InChI Key: UODNOHJCZLFRJI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NNC(=C2)COC3=CC(=CC=C3)F)N4C=CC=N4
• Molecular Formula: C17H16FN5O2
• Molecular Weight: 341.34 g/mol

Description

The compound “5-[(3-fluorophenoxy)methyl]-3-{[3-(1H-pyrazol-1-yl)azetidin-1-yl]carbonyl}-1H-pyrazole” is also known as BLU-667 or Pralsetinib. It is a potent and selective RET (c-RET) inhibitor, with an IC50 value of 0.4 nM against WT RET (c-RET). It has effective inhibitory activity against some common RET (c-RET) oncogenic mutations.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as elemental microanalysis, FTIR, and 1H NMR. Unfortunately, the specific details about the molecular structure of this compound are not available in the retrieved information.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 533.6. It has a boiling point of 799.1±60.0 °C (Predicted), a density of 1.40±0.1 g/cm3 (Predicted), and is soluble in DMSO but insoluble in water.

Mechanism of Action

The compound acts as a potent and selective RET (c-RET) inhibitor. It inhibits the signaling of RET, a receptor tyrosine kinase that plays key roles in cell growth, differentiation, and survival.